Cas no 1134925-11-3 (cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 1134925-11-3
• MF: C₁₅H₁₈O₃S
• MW: 278.366623401642
• CID: 4680708
• Update Time: 2025-06-03

cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H18O3S/c1-19-13-9-5-4-8-12(13)14(16)10-6-2-3-7-11(10)15(17)18/h4-5,8-11H,2-3,6-7H2,1H3,(H,17,18)/t10-,11+/m0/s1
• InChI Key： AACKXEYRRJLLPM-WDEREUQCSA-N
• SMILES： S(C)C1C=CC=CC=1C([C@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Topological Polar Surface Area: 79.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid

cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic Acid (CAS No. 1134925-11-3): An Overview

cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 1134925-11-3) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid.

Chemical Structure and Properties

cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid is a cyclic carboxylic acid with a benzoyl moiety substituted by a thiomethyl group. The compound's structure can be represented as follows:

C14H16O3S. The presence of the thiomethyl group imparts unique chemical properties to the molecule, such as enhanced solubility and reactivity. The cis configuration of the cyclohexane ring further contributes to its distinct conformational stability and biological activity.

Synthesis Methods

The synthesis of cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid has been explored through various methodologies. One common approach involves the reaction of 2-thiomethylbenzoyl chloride with cyclohexanecarboxylic acid in the presence of a suitable base, followed by stereoselective reduction to achieve the desired cis configuration. Recent advancements in asymmetric synthesis have also facilitated the production of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications.

Biological Activities and Applications

cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid has shown promising biological activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. Additionally, this compound exhibits antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In the realm of cancer research, cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism of action involves modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

Recent Research Developments

The ongoing research on cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in treating neurodegenerative diseases such as Alzheimer's disease. The research demonstrated that cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid can reduce amyloid-beta aggregation and improve cognitive function in animal models.

In another notable study, researchers explored the use of cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid as a potential treatment for metabolic disorders such as diabetes and obesity. The findings indicated that this compound can enhance insulin sensitivity and reduce adipose tissue inflammation, suggesting its potential as a novel therapeutic agent for these conditions.

Safety and Toxicology

The safety profile of cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, cis-2-(2-Thiomethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 1134925-11-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to expand our understanding of its mechanisms of action and clinical utility, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.